2-(4-ethyl-1H-pyrazol-1-yl)ethan-1-amine
Overview
Description
2-(4-ethyl-1H-pyrazol-1-yl)ethan-1-amine, also known as 4-ethylpyrazole, is a heterocyclic compound with a five-membered ring structure. It is a colorless, crystalline solid with a melting point of 101.5 °C. It is a versatile building block for the synthesis of a variety of compounds with potential applications in the pharmaceutical and agrochemical industries.
Scientific Research Applications
2-(4-ethyl-1H-pyrazol-1-yl)ethan-1-amineole has been extensively studied in the scientific literature and has been found to have a range of potential applications. It has been used as a starting material in the synthesis of a variety of biologically active compounds, including insecticides, fungicides, herbicides, and pharmaceuticals. It has also been used in the synthesis of a wide range of organic dyes and pigments.
Mechanism of Action
The mechanism of action of 2-(4-ethyl-1H-pyrazol-1-yl)ethan-1-amineole is not well understood. However, it is believed to act as an inhibitor of enzymes involved in the biosynthesis of fatty acids and other lipids. It has also been suggested that it may act as a weak agonist at certain receptor sites, although this has yet to be confirmed.
Biochemical and Physiological Effects
2-(4-ethyl-1H-pyrazol-1-yl)ethan-1-amineole has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme acetyl-CoA carboxylase, which is involved in the biosynthesis of fatty acids and other lipids. It has also been found to reduce the production of reactive oxygen species and to inhibit the activity of the enzyme cyclooxygenase-2, which is involved in the production of pro-inflammatory mediators.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(4-ethyl-1H-pyrazol-1-yl)ethan-1-amineole in laboratory experiments is its relative stability and low toxicity. It is also relatively easy to synthesize and is readily available from commercial suppliers. The main limitation of using 2-(4-ethyl-1H-pyrazol-1-yl)ethan-1-amineole in laboratory experiments is its relatively low solubility in water, which can make it difficult to work with.
Future Directions
Given its potential applications in the pharmaceutical and agrochemical industries, there are a number of potential future directions for the use of 2-(4-ethyl-1H-pyrazol-1-yl)ethan-1-amineole. These include further exploration of its mechanism of action, the development of more efficient synthesis methods, and the development of new compounds based on 2-(4-ethyl-1H-pyrazol-1-yl)ethan-1-amineole. Additionally, further research into the biochemical and physiological effects of 2-(4-ethyl-1H-pyrazol-1-yl)ethan-1-amineole could lead to the development of new therapeutic agents.
Synthesis Methods
The synthesis of 2-(4-ethyl-1H-pyrazol-1-yl)ethan-1-amineole is generally achieved through a two-step process. The first step involves the reaction of ethyl ethanoate with hydrazine hydrate in the presence of a base, such as potassium carbonate. The second step involves the reaction of the intermediate product with an appropriate acid, such as hydrochloric acid. The overall yield of 2-(4-ethyl-1H-pyrazol-1-yl)ethan-1-amineole is typically in the range of 60-80%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-ethyl-1H-pyrazol-1-yl)ethan-1-amine involves the reaction of 4-ethyl-1H-pyrazole with ethylene oxide followed by reduction of the resulting intermediate with sodium borohydride.", "Starting Materials": [ "4-ethyl-1H-pyrazole", "ethylene oxide", "sodium borohydride", "water", "ethanol" ], "Reaction": [ "Step 1: 4-ethyl-1H-pyrazole is reacted with ethylene oxide in the presence of water and ethanol to form 2-(4-ethyl-1H-pyrazol-1-yl)ethanol.", "Step 2: The intermediate 2-(4-ethyl-1H-pyrazol-1-yl)ethanol is then reduced with sodium borohydride in ethanol to yield 2-(4-ethyl-1H-pyrazol-1-yl)ethan-1-amine." ] } | |
CAS RN |
1707378-46-8 |
Molecular Formula |
C7H13N3 |
Molecular Weight |
139.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
